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Cat. No.: B10831968 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
GFB-12811 is a potent and highly selective inhibitor of Cyclin-Dependent Kinase 5 (CDK5) with

an IC50 of 2.3 nM[1][2]. As an atypical member of the cyclin-dependent kinase family, CDK5

has been identified as a therapeutic target in various diseases, including Autosomal Dominant

Polycystic Kidney Disease (ADPKD)[3]. Proper preparation of GFB-12811 stock solutions is

critical for accurate and reproducible experimental results. This document provides detailed

protocols for the solubilization and storage of GFB-12811 in Dimethyl Sulfoxide (DMSO).

Note on Mechanism of Action: Based on available scientific literature, GFB-12811 is

characterized as a selective CDK5 inhibitor[1][2][3]. The user's topic specified "G-quadruplex

binder," however, current data does not support this as the primary mechanism of action for

GFB-12811. The following protocols are based on its properties as a small molecule inhibitor

soluble in DMSO.

Physicochemical and Solubility Data
The following table summarizes the key quantitative data for GFB-12811.
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Parameter Value Reference

Molecular Weight 449.44 g/mol [1]

Formula C22H23F4N5O [1]

CAS Number 2775311-17-4 [1]

Appearance Light yellow to yellow solid [1]

Solubility in DMSO 50 mg/mL (111.25 mM) [1][4]

Experimental Protocol: Preparation of GFB-12811
Stock Solution in DMSO
This protocol outlines the steps for preparing a concentrated stock solution of GFB-12811.

3.1. Materials

GFB-12811 powder

Anhydrous or newly opened Dimethyl Sulfoxide (DMSO)

Sterile, nuclease-free microcentrifuge tubes or vials

Calibrated precision balance

Vortex mixer

Ultrasonic bath

3.2. Procedure

Equilibration: Allow the GFB-12811 vial to equilibrate to room temperature for at least 15-20

minutes before opening to prevent condensation.

Weighing: Tare a sterile microcentrifuge tube on a precision balance. Carefully weigh the

desired amount of GFB-12811 powder into the tube.
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Solvent Addition: Add the calculated volume of DMSO to the tube containing the GFB-12811
powder to achieve the desired stock concentration. A common high-concentration stock is 10

mM or 50 mM. For solubility, it is noted that hygroscopic DMSO can significantly impact the

solubility of the product, so the use of newly opened DMSO is recommended[1].

Dissolution:

Vortex the solution for 1-2 minutes to facilitate dissolution.

For complete dissolution, sonicate the solution in an ultrasonic bath until no visible

particulates remain[1]. The solubility is 50 mg/mL (111.25 mM) with the aid of

ultrasonication[1].

Aliquotting: To avoid repeated freeze-thaw cycles, which can lead to degradation of the

compound, aliquot the stock solution into smaller, single-use volumes in sterile, tightly sealed

tubes[1].

3.3. Stock Solution Calculation Examples

The following table provides quick calculations for preparing common stock concentrations.

Desired Stock Concentration Mass of GFB-12811 for 1 mL

1 mM 0.449 mg

10 mM 4.49 mg

50 mM 22.47 mg

3.4. Storage and Stability

Proper storage is crucial for maintaining the integrity of GFB-12811.

Powder: Store at -20°C for up to 3 years[1].

Stock Solution in DMSO:

Store at -80°C for up to 6 months for long-term storage[1][5].
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Store at -20°C for up to 1 month for short-term storage[1][5].

Visualizations
4.1. Experimental Workflow

The following diagram illustrates the workflow for preparing the GFB-12811 stock solution.
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Workflow for GFB-12811 stock solution preparation.

4.2. Hypothetical G-Quadruplex Binder Signaling Pathway

As the user inquired about a "G-quadruplex binder," the following diagram illustrates a

simplified, hypothetical signaling pathway for such a compound. G-quadruplexes are

secondary structures in nucleic acids that can influence gene expression[6][7]. Small molecules

that bind to and stabilize these structures can modulate transcription and other cellular

processes[8][9].
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Hypothetical G-Quadruplex Binder Pathway
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Hypothetical pathway of a G-quadruplex binder.

4.3. GFB-12811 Signaling Pathway: CDK5 Inhibition
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The diagram below illustrates the established signaling pathway for GFB-12811 as a CDK5

inhibitor.
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GFB-12811 mechanism via CDK5 inhibition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.medchemexpress.com/gfb-12811.html
https://www.medchemexpress.com/search.html?q=cdk5&ft=&fa=&fp=
https://pubmed.ncbi.nlm.nih.gov/35143203/
https://pubmed.ncbi.nlm.nih.gov/35143203/
https://www.namiki-s.co.jp/compound/compound_detail.php?code=HY-144117
https://www.medchemexpress.com/gfb-12811.html?locale=ja-JP
https://academic.oup.com/nar/article/49/12/6638/6274531
https://pmc.ncbi.nlm.nih.gov/articles/PMC9138358/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9138358/
https://www.researchgate.net/publication/264462748_G-quadruplex_interacting_small_molecules_and_drugs_From_bench_toward_bedside
https://pmc.ncbi.nlm.nih.gov/articles/PMC6384609/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6384609/
https://www.benchchem.com/product/b10831968#preparing-gfb-12811-stock-solution-in-dmso
https://www.benchchem.com/product/b10831968#preparing-gfb-12811-stock-solution-in-dmso
https://www.benchchem.com/product/b10831968#preparing-gfb-12811-stock-solution-in-dmso
https://www.benchchem.com/product/b10831968#preparing-gfb-12811-stock-solution-in-dmso
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b10831968?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10831968?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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